Cas no 214910-41-5 (ethyl (1R,3S,4S)-2-azabicyclo2.2.1heptane-3-carboxylate)

• Product Name: ethyl (1R,3S,4S)-2-azabicyclo2.2.1heptane-3-carboxylate
• CAS No: 214910-41-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD08691402
• CID: 243014
• PubChem ID: 11183347
• Update Time: 2025-04-19

ethyl (1R,3S,4S)-2-azabicyclo2.2.1heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-3-carboxylicacid, ethyl ester, (1R,3S,4S)-
• 2-Azabicyclo[2.2.1]heptane-3-carboxylicacid,ethylester,(1R,3S,4S)-(9CI)
• ethyl (1R,3S,4S)-2-azabicyclo2.2.1heptane-3-carboxylate
• QJGGRDROGASHNR-RNJXMRFFSA-N
• SCHEMBL12213921
• ethyl (1R,3S,4S)-2-azabicyclo[2.2.1]heptane-3-carboxylate
• (1R,3S,4S)-Ethyl2-azabicyclo[2.2.1]heptane-3-carboxylate
• 214910-41-5
• (1R,3S,4S)-Ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate
• ethyl (1R, 3S, 4S)-2-azabicyclo[2.2.1]heptane-3-carboxylate

• MDL： MFCD08691402
• Inchi： 1S/C9H15NO2/c1-2-12-9(11)8-6-3-4-7(5-6)10-8/h6-8,10H,2-5H2,1H3/t6-,7+,8-/m0/s1
• InChI Key： QJGGRDROGASHNR-RNJXMRFFSA-N
• SMILES： O(CC)C([C@@H]1[C@H]2CC[C@H](C2)N1)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives